Cas no 129776-60-9 (Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-)

• Product Name: Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
• CAS No: 129776-60-9
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1224990
• PubChem ID: 22874407
• Update Time: 2025-04-20

Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
• SCHEMBL7355706
• benzyl (2R)-2-(carboxymethyl)-4-methylvalerate
• CFMRKUYJARYXBX-CYBMUJFWSA-N
• 129776-60-9
• (3R)-3-[(BENZYLOXY)CARBONYL]-5-METHYLHEXANOIC ACID
• Benzyl(2R)-2-carboxymethyl-4-methylvalerate
• Benzyl (2R)-2-carboxymethyl-4-methylvalerate

• MDL： MFCD11847750
• Inchi： 1S/C15H20O4/c1-11(2)8-13(9-14(16)17)15(18)19-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,17)/t13-/m1/s1
• InChI Key： CFMRKUYJARYXBX-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H](CC(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 263.12837
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43